Cas no 1421585-22-9 (N-(4-{[(2,2,2-trifluoroethyl)carbamoyl]methyl}phenyl)-4-(trifluoromethoxy)benzamide)

• Product Name: N-(4-{[(2,2,2-trifluoroethyl)carbamoyl]methyl}phenyl)-4-(trifluoromethoxy)benzamide
• CAS No: 1421585-22-9
• MF: C₁₈H₁₄F₆N₂O₃
• MW: 420.305785655975
• CID: 5403737
• Update Time: 2025-05-24

N-(4-{[(2,2,2-trifluoroethyl)carbamoyl]methyl}phenyl)-4-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, N-(2,2,2-trifluoroethyl)-4-[[4-(trifluoromethoxy)benzoyl]amino]-
• N-(4-{[(2,2,2-trifluoroethyl)carbamoyl]methyl}phenyl)-4-(trifluoromethoxy)benzamide

• Inchi： 1S/C18H14F6N2O3/c19-17(20,21)10-25-15(27)9-11-1-5-13(6-2-11)26-16(28)12-3-7-14(8-4-12)29-18(22,23)24/h1-8H,9-10H2,(H,25,27)(H,26,28)
• InChI Key： STIQWPOSJBMRMM-UHFFFAOYSA-N
• SMILES： C1(CC(NCC(F)(F)F)=O)=CC=C(NC(=O)C2=CC=C(OC(F)(F)F)C=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-{[(2,2,2-trifluoroethyl)carbamoyl]methyl}phenyl)-4-(trifluoromethoxy)benzamide

N-(4-{[(2,2,2-Trifluoroethyl)carbamoyl]methyl}phenyl)-4-(trifluoromethoxy)benzamide: A Comprehensive Overview

N-(4-{[(2,2,2-Trifluoroethyl)carbamoyl]methyl}phenyl)-4-(trifluoromethoxy)benzamide, identified by the CAS number 1421585-22-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a trifluoroethyl group and a trifluoromethoxy substituent. These features contribute to its stability, reactivity, and selectivity in different chemical environments.

The synthesis of N-(4-{[(2,2,2-Trifluoroethyl)carbamoyl]methyl}phenyl)-4-(trifluoromethoxy)benzamide involves a series of carefully designed reactions. The process typically begins with the preparation of intermediate compounds, such as the corresponding carboxylic acids or esters. These intermediates are then subjected to coupling reactions using appropriate coupling agents to form the final amide structure. The presence of fluorine atoms in both the trifluoroethyl and trifluoromethoxy groups introduces unique electronic properties to the molecule, making it highly versatile for various applications.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Its structure allows for interactions with specific biological targets, such as enzymes or receptors, making it a promising candidate for drug development. For instance, researchers have explored its ability to inhibit certain kinases involved in cancer progression. The trifluoromethoxy group has been shown to enhance the compound's bioavailability and stability in vivo, which are critical factors for drug efficacy.

In addition to its pharmaceutical applications, N-(4-{[(2,2,2-Trifluoroethyl)carbamoyl]methyl}phenyl)-4-(trifluoromethoxy)benzamide has also been investigated for its role in material science. Its ability to form stable coatings and films has led to its consideration in the development of advanced materials for electronic devices. The fluorinated groups contribute to the compound's resistance to environmental factors such as moisture and UV radiation.

The CAS number 1421585-22-9 serves as a unique identifier for this compound within chemical databases and literature. This ensures that researchers and industry professionals can accurately reference and retrieve information about the compound. Its inclusion in major chemical databases facilitates collaboration and accelerates research progress across different disciplines.

Furthermore, recent advancements in computational chemistry have enabled detailed modeling of this compound's molecular interactions. These studies provide insights into its binding affinities and pharmacokinetic properties. Such information is invaluable for optimizing its performance in both therapeutic and industrial applications.

In conclusion, N-(4-{[(2,2,2-Trifluoroethyl)carbamoyl]methyl}phenyl)-4-(trifluoromethoxy)benzamide represents a cutting-edge compound with diverse applications across multiple fields. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in chemistry and pharmacology. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.